Cas no 6946-50-5 (2,5,8,10-Tetraoxadodecanoicacid, 11-methyl-9-oxo-, 1-methylethyl ester)
6946-50-5 structure
Product Name:2,5,8,10-Tetraoxadodecanoicacid, 11-methyl-9-oxo-, 1-methylethyl ester
CAS No:6946-50-5
MF:C12H22O7
MW:278.298884868622
CID:530179
PubChem ID:245379
Update Time:2025-04-19
2,5,8,10-Tetraoxadodecanoicacid, 11-methyl-9-oxo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2,5,8,10-Tetraoxadodecanoicacid, 11-methyl-9-oxo-, 1-methylethyl ester
- propan-2-yl 2-(2-propan-2-yloxycarbonyloxyethoxy)ethyl carbonate
- DTXSID00288689
- NSC-57328
- 6946-50-5
- NSC57328
-
- Inchi: 1S/C12H22O7/c1-9(2)18-11(13)16-7-5-15-6-8-17-12(14)19-10(3)4/h9-10H,5-8H2,1-4H3
- InChI Key: QHWIDXRSHLWSEF-UHFFFAOYSA-N
- SMILES: O(CCOC(=O)OC(C)C)CCOC(=O)OC(C)C
Computed Properties
- Exact Mass: 278.13656
- Monoisotopic Mass: 278.137
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 12
- Complexity: 237
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 80.3Ų
Experimental Properties
- Density: 1.098
- Boiling Point: 335.2°Cat760mmHg
- Flash Point: 143.4°C
- Refractive Index: 1.436
- PSA: 80.29
2,5,8,10-Tetraoxadodecanoicacid, 11-methyl-9-oxo-, 1-methylethyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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